Cas no 183741-80-2 (tert-butyl N-(6-methoxy-3-pyridyl)carbamate)

• Product Name: tert-butyl N-(6-methoxy-3-pyridyl)carbamate
• CAS No: 183741-80-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• MDL: MFCD07437873
• CID: 137386
• PubChem ID: 2763103
• Update Time: 2025-05-25

tert-butyl N-(6-methoxy-3-pyridyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-methoxypyridin-3-yl)carbamate
• Carbamic acid,N-(6-methoxy-3-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(6-methoxypyridin-3-yl)carbamate
• tert-Butyl-N-(6-methoxy-3-pyridyl)carbamate
• tert-Butyl N-(6-methoxy-pyridin-3-yl)-carbamate
• (6-Methoxy-3-pyridinyl)-carbamic acid 1,1-dimethylethyl ester
• 3-(Boc-amino)-6-methoxypyridine
• tert-Butyl (6-methoxypyridin-3-yl)
• tert-butyl 6-Methoxypyridin-3-ylcarbaMate
• (6-Methoxy-pyridin-3-yl)-carbaMic acid tert-butyl ester
• BQBSTIXIDDRDHH-UHFFFAOYSA-N
• 5-(N-Boc-amino)-2-methoxypyridine
• tert-butyl-6-methoxypyridin-3-ylcarbamate
• SY026743
• A
• tert-butyl N-(6-methoxy-3-pyridyl)carbamate
• CS-0037583
• 183741-80-2
• FT-0735085
• MFCD07437873
• SCHEMBL2748441
• A880806
• AKOS014476021
• DTXSID60376738
• SB79587
• Carbamic acid,N-(6-methoxy-3-pyridinyl)-,1,1-dimethylethyl ester
• tert-Butyl(6-methoxypyridin-3-yl)carbamate
• DB-026907

• MDL： MFCD07437873
• Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(14)13-8-5-6-9(15-4)12-7-8/h5-7H,1-4H3,(H,13,14)
• InChI Key： BQBSTIXIDDRDHH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.11600
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4

Experimental Properties

• Density: 1.146
• Boiling Point: 278.6 ºC
• Flash Point: 122.3 ºC
• PSA: 60.45000
• LogP: 2.51020
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl N-(6-methoxy-3-pyridyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl N-(6-methoxy-3-pyridyl)carbamate

Recent Advances in the Application of 183741-80-2 and tert-Butyl N-(6-Methoxy-3-Pyridyl)Carbamate in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 183741-80-2 and the specific product name tert-butyl N-(6-methoxy-3-pyridyl)carbamate have garnered significant attention in recent chemical biology and pharmaceutical research. These compounds serve as crucial intermediates in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings and applications related to these compounds, highlighting their synthetic utility, biological relevance, and potential therapeutic implications.

Recent studies have demonstrated the versatility of tert-butyl N-(6-methoxy-3-pyridyl)carbamate as a building block in medicinal chemistry. The compound's structural features, including the pyridine ring and carbamate functionality, make it particularly valuable for the construction of complex molecular architectures. In 2023, researchers at several leading pharmaceutical companies reported its use in the synthesis of novel PI3K inhibitors, showing improved selectivity profiles compared to previous generations of compounds. The methoxy group at the 6-position of the pyridine ring appears to play a critical role in modulating the compounds' binding affinity and metabolic stability.

The compound 183741-80-2, closely related to tert-butyl N-(6-methoxy-3-pyridyl)carbamate, has been investigated for its potential as a precursor in the synthesis of various heterocyclic compounds. A 2024 study published in the Journal of Medicinal Chemistry detailed its use in creating a new class of JAK-STAT pathway inhibitors with promising anti-inflammatory properties. The researchers noted that the specific chemical properties of 183741-80-2 allowed for more efficient synthetic routes compared to alternative starting materials, reducing the number of steps required to obtain the target molecules.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification methods for these compounds. A team at MIT developed a novel continuous flow process for the synthesis of tert-butyl N-(6-methoxy-3-pyridyl)carbamate, achieving higher yields (up to 92%) and better purity profiles than traditional batch methods. This technological improvement has significant implications for scaling up production while maintaining the stringent quality standards required for pharmaceutical applications.

In terms of biological activity, derivatives synthesized from these compounds have shown promising results in preclinical studies. Several research groups have reported compounds with nanomolar potency against various cancer cell lines, particularly in hematological malignancies. The unique structural features imparted by the 6-methoxy-3-pyridyl moiety appear to contribute to both the potency and selectivity of these therapeutic candidates, while the carbamate group enhances their pharmacokinetic properties.

Looking forward, the research community anticipates continued exploration of these compounds in drug discovery programs. Their demonstrated versatility and the growing understanding of their structure-activity relationships position them as valuable tools for medicinal chemists. Future directions may include their application in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities, where their chemical properties could prove particularly advantageous for creating bifunctional molecules.